Cas no 96788-00-0 (N*1*,N*1*-Dimethyl-1-(3-trifluoromethyl-phenyl)-ethane-1,2-diamine)

• Product Name: N*1*,N*1*-Dimethyl-1-(3-trifluoromethyl-phenyl)-ethane-1,2-diamine
• CAS No: 96788-00-0
• MF: C₁₁H₁₅F₃N₂
• MW: 232.245413064957
• CID: 1074010
• PubChem ID: 16788367
• Update Time: 2025-05-23

N*1*,N*1*-Dimethyl-1-(3-trifluoromethyl-phenyl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*,N*1*-Dimethyl-1-(3-trifluoromethyl-phenyl)-ethane-1,2-diamine
• N1,N1-Dimethyl-1-(3-trifluoromethyl-phenyl)-ethane-1,2-diamine
• CS-0234277
• N~1~,N~1~-Dimethyl-1-[3-(trifluoromethyl)phenyl]ethane-1,2-diamine
• N,N-dimethyl-1-[3-(trifluoromethyl)phenyl]ethane-1,2-diamine
• WSFINPCMQGMMKB-UHFFFAOYSA-N
• 96788-00-0
• SB80994
• DTXSID40588514
• (2-Amino-1-[3-(trifluoromethyl)phenyl]ethyl)dimethylamine
• EN300-140372
• SCHEMBL10958574
• AKOS016051398
• BB 0218630
• BRD-A82474353-001-01-6
• N1,N1-Dimethyl-1-(3-(trifluoromethyl)phenyl)ethane-1,2-diamine
• N-(2-Amino-1-[3-(trifluoromethyl)phenyl]ethyl)-N,N-dimethylamine
• {2-amino-1-[3-(trifluoromethyl)phenyl]ethyl}dimethylamine
• AKOS000143091
• WDA78800
• Z270760120
• G37408

• MDL： MFCD09735130
• Inchi： 1S/C11H15F3N2/c1-16(2)10(7-15)8-4-3-5-9(6-8)11(12,13)14/h3-6,10H,7,15H2,1-2H3
• InChI Key： WSFINPCMQGMMKB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CN)N(C)C)(F)F

Computed Properties

• Exact Mass: 232.11873297g/mol
• Monoisotopic Mass: 232.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 221.7±35.0 °C at 760 mmHg
• Flash Point: 87.9±25.9 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N*1*,N*1*-Dimethyl-1-(3-trifluoromethyl-phenyl)-ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N*1*,N*1*-Dimethyl-1-(3-trifluoromethyl-phenyl)-ethane-1,2-diamine

Research Brief on N¹,N¹-Dimethyl-1-(3-trifluoromethyl-phenyl)-ethane-1,2-diamine (CAS: 96788-00-0): Recent Advances and Applications

N¹,N¹-Dimethyl-1-(3-trifluoromethyl-phenyl)-ethane-1,2-diamine (CAS: 96788-00-0) is a fluorinated aromatic diamine compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents and antimicrobial compounds. This research brief synthesizes the latest findings on this compound, focusing on its synthetic pathways, biological activities, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated the compound's utility as a building block for novel serotonin receptor modulators. The research team utilized 96788-00-0 as a core scaffold to develop selective 5-HT_2C receptor agonists, showing promising results in animal models of obesity and psychiatric disorders. The trifluoromethyl group was found to significantly enhance blood-brain barrier penetration while maintaining metabolic stability, addressing a key challenge in CNS drug development.

In antimicrobial research, a recent patent application (WO2023187654) disclosed derivatives of 96788-00-0 with potent activity against drug-resistant Gram-positive bacteria, including MRSA and VRE strains. The dimethylamino moiety was identified as critical for membrane disruption while the trifluoromethylphenyl group contributed to target specificity. Molecular dynamics simulations revealed stable interactions with bacterial topoisomerase IV, suggesting a dual mechanism of action that may delay resistance development.

Analytical chemistry advancements have also been made regarding this compound. A 2024 publication in Analytical and Bioanalytical Chemistry (DOI: 10.1007/s00216-024-05208-w) presented a novel UHPLC-MS/MS method for quantifying 96788-00-0 and its metabolites in biological matrices, achieving picomolar sensitivity. This method has become invaluable for pharmacokinetic studies, revealing an unexpectedly long half-life (t_1/2 = 8.2 h) in primate models that warrants further investigation for clinical translation.

The compound's safety profile has been systematically evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology (2024, 37(3): 456-467) conducted comprehensive in vitro and in vivo assessments, identifying N-demethylation as the primary metabolic pathway. While showing favorable acute toxicity profiles, the studies recommended careful monitoring of potential cumulative effects due to the compound's lipophilic nature and slow elimination kinetics.

Emerging applications in radiopharmaceuticals have expanded the utility of 96788-00-0. A breakthrough reported in the Journal of Nuclear Medicine (2024, 65(4): 589-597) demonstrated successful ¹⁸F-labeling of the trifluoromethyl group, creating a novel PET tracer for neuroinflammation imaging. The tracer showed superior in vivo stability compared to existing alternatives and high specificity for activated microglia, offering new possibilities for neurodegenerative disease diagnosis and monitoring.

Future research directions highlighted in recent reviews focus on exploring the compound's potential in targeted drug delivery systems and as a ligand for transition metal catalysts in asymmetric synthesis. The unique electronic properties imparted by the trifluoromethyl group, combined with the chelating ability of the diamine functionality, position 96788-00-0 as a versatile platform for both pharmaceutical and chemical applications. Ongoing structure-activity relationship studies aim to optimize its physicochemical properties while maintaining the desirable biological activities observed in preliminary investigations.